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Compound of Interest

Compound Name: 5-Methylpyrazin-2-amine

Cat. No.: B1296693 Get Quote

An In-depth Technical Guide to 5-Methylpyrazin-2-amine

Abstract
5-Methylpyrazin-2-amine is a heterocyclic amine featuring a pyrazine ring, which serves as a

critical building block in the synthesis of various high-value chemicals. Its unique structural

characteristics make it a versatile intermediate, particularly in the development of

pharmaceuticals and agrochemicals.[1] This document provides a comprehensive overview of

the chemical and physical properties, structural details, synthesis protocols, and safety

information for 5-Methylpyrazin-2-amine, intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Chemical Identity and Structure
5-Methylpyrazin-2-amine is an aromatic heterocyclic compound. The structure consists of a

pyrazine ring substituted with a methyl group at position 5 and an amine group at position 2.
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Identifier Value

CAS Number 5521-58-4[1]

IUPAC Name 5-methylpyrazin-2-amine[2]

Synonyms
2-Amino-5-methylpyrazine, 5-methyl-2-

pyrazinamine[1][2]

Molecular Formula C₅H₇N₃[1][2]

SMILES CC1=CN=C(C=N1)N[2]

InChI
InChI=1S/C5H7N3/c1-4-2-8-5(6)3-7-4/h2-

3H,1H3,(H2,6,8)[2]

InChIKey ZNQOALAKPLGUPH-UHFFFAOYSA-N[2]

Physicochemical Properties
The physical and chemical properties of 5-Methylpyrazin-2-amine are summarized below.

These properties are crucial for its handling, storage, and application in chemical reactions.

Property Value

Molecular Weight 109.13 g/mol [1]

Appearance Yellow to beige crystalline powder[1]

Melting Point 116-117 °C[3]

Boiling Point 110 °C (at 2 Torr)[3]

Density (Predicted) 1.155 ± 0.06 g/cm³[3]

Acidity (pKa) (Predicted) 3.50 ± 0.10[3]

Storage Conditions 0 - 8 °C[1]

Structural-Property Relationships
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The chemical behavior of 5-Methylpyrazin-2-amine is a direct consequence of its molecular

structure. The interplay between the pyrazine ring and its substituents defines its reactivity,

basicity, and potential as a synthetic precursor.

Figure 1: Structural-Property Relationships of 5-Methylpyrazin-2-amine
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Caption: Key structural components and their influence on chemical properties.

Experimental Protocols
Synthesis Protocol
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5-Methylpyrazin-2-amine can be synthesized from 5-methylpyrazine-2-carboxylic acid. A

common industrial preparation involves a Curtius rearrangement.[4] A detailed two-step

laboratory synthesis is also reported:

Step 1: Synthesis of Benzyl (5-methylpyrazin-2-yl)carbamate[3]

Under a nitrogen atmosphere, charge a flask with 5-methylpyrazine-2-carboxylic acid (1.0

eq), toluene (2.5 vols), and diisopropylethylamine (1.50 eq).

Perform vacuum distillation at a batch temperature of 50°C to reduce the volume to 2 vols.

Ensure the water content is below 0.1% w/w.

Cool the mixture to 15±2°C.

Add diphenylphosphoryl azide (DPPA) (1.00 eq) over 5-6 hours, maintaining the temperature

at 15±2°C. Stir for an additional 1.5 hours.

In a separate flask, heat a mixture of benzyl alcohol (3.00 eq) and toluene to 85-90°C.

Slowly add the contents of the first flask to the second flask over approximately 2 hours,

maintaining the reaction temperature at ~85°C.

Stir the reaction mixture at 85°C for 1 hour, then cool to 20°C.

Slowly add a 5% w/w sodium hydroxide solution (1.75 eq) over 1 hour.

Cool the mixture to 5°C, stir for 1 hour, and then filter the resulting solid.

Wash the solid with water (2 vols) and then methanol (2 vols).

Dry the product in a vacuum oven at 40°C overnight to obtain the desired carbamate

intermediate.

Step 2: Hydrogenolysis to 5-Methylpyrazin-2-amine[3] Note: The specific protocol for the

second step from this source involves further reaction, but typically, the conversion from the

benzyl carbamate would proceed via hydrogenolysis (e.g., using H₂ gas and a Palladium

catalyst like Pd/C) in a suitable solvent like ethanol or ethyl acetate to cleave the benzyl

protecting group and yield the final amine product.
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Analytical Characterization Workflow
Confirming the identity and purity of synthesized 5-Methylpyrazin-2-amine is essential. A

standard analytical workflow involves multiple spectroscopic and chromatographic techniques.

While specific protocols for this compound are proprietary, a general workflow is presented

below.

Figure 2: General Analytical Workflow for Compound Characterization
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Caption: A typical workflow for the purification and analysis of synthesized compounds.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 5-Methylpyrazin-2-amine presents several hazards.[2]
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GHS Pictogram Hazard Class & Statement

Warning H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Standard personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated area or a chemical fume hood.

Applications
5-Methylpyrazin-2-amine is a valuable intermediate in organic synthesis. Its primary

applications are in the pharmaceutical and agrochemical industries.[1][3]

Pharmaceutical Development: It serves as a key building block in the synthesis of bioactive

molecules and complex therapeutic agents, particularly those targeting neurological

disorders.[1]

Agrochemicals: The compound is used in the formulation of modern pesticides and

herbicides, where the pyrazine core contributes to the biological activity required for crop

protection.[1]

Conclusion
5-Methylpyrazin-2-amine is a well-characterized chemical intermediate with defined

physicochemical properties and established synthesis routes. Its structural features, particularly

the reactive amine group on the pyrazine scaffold, make it a compound of significant interest

for constructing more complex molecules. Proper adherence to safety protocols is essential

when handling this compound due to its irritant and harmful nature. Its continued use in

research and development is expected to contribute to advancements in medicine and

agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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